![molecular formula C13H19N3O2 B7337016 N-[(2S,3R)-2-ethenyloxolan-3-yl]-1-propylpyrazole-4-carboxamide](/img/structure/B7337016.png)
N-[(2S,3R)-2-ethenyloxolan-3-yl]-1-propylpyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2S,3R)-2-ethenyloxolan-3-yl]-1-propylpyrazole-4-carboxamide, also known as JWH-018, is a synthetic cannabinoid that has gained popularity as a recreational drug due to its psychoactive effects. However, JWH-018 has also been studied for its potential medical applications, particularly in the field of pain management.
Mechanism of Action
N-[(2S,3R)-2-ethenyloxolan-3-yl]-1-propylpyrazole-4-carboxamide acts as a potent agonist of the CB1 and CB2 receptors in the endocannabinoid system. This activation leads to the release of neurotransmitters such as dopamine, which is responsible for the psychoactive effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. These include analgesia, anti-inflammatory effects, and changes in heart rate and blood pressure. Additionally, this compound has been shown to have effects on the immune system, including the modulation of cytokine production.
Advantages and Limitations for Lab Experiments
N-[(2S,3R)-2-ethenyloxolan-3-yl]-1-propylpyrazole-4-carboxamide has several advantages for use in lab experiments. It is a potent agonist of the CB1 and CB2 receptors, making it a useful tool for studying the endocannabinoid system. Additionally, this compound has been shown to have analgesic and anti-inflammatory effects, making it useful for studying pain management and inflammation. However, this compound also has several limitations. It has been shown to have psychoactive effects, which can complicate the interpretation of experimental results. Additionally, this compound has been associated with adverse effects such as tachycardia and hypertension.
Future Directions
There are several future directions for research on N-[(2S,3R)-2-ethenyloxolan-3-yl]-1-propylpyrazole-4-carboxamide. One area of interest is the development of this compound analogs that have improved therapeutic profiles, such as reduced psychoactive effects and increased potency. Additionally, further research is needed to understand the mechanisms underlying the analgesic and anti-inflammatory effects of this compound. Finally, research is needed to understand the potential long-term effects of this compound use, particularly in the context of recreational use.
Conclusion
In conclusion, this compound is a synthetic cannabinoid that has gained popularity as a recreational drug due to its psychoactive effects. However, this compound also has potential medical applications, particularly in the field of pain management. Research has shown that this compound has analgesic and anti-inflammatory effects, and acts as a potent agonist of the CB1 and CB2 receptors in the endocannabinoid system. While this compound has several advantages for use in lab experiments, it also has limitations such as psychoactive effects and adverse effects. Future research directions include the development of this compound analogs with improved therapeutic profiles, further understanding of the mechanisms underlying its effects, and research on its potential long-term effects.
Synthesis Methods
N-[(2S,3R)-2-ethenyloxolan-3-yl]-1-propylpyrazole-4-carboxamide is synthesized through a multi-step process that involves the reaction of 4-chlorobenzoyl chloride with 1-pentylindole to form 1-(4-chlorobenzoyl)-5-hydroxyindole. This intermediate is then reacted with 3-(2-bromoethyl)oxolane to form this compound.
Scientific Research Applications
N-[(2S,3R)-2-ethenyloxolan-3-yl]-1-propylpyrazole-4-carboxamide has been studied for its potential medical applications, particularly in the field of pain management. Research has shown that this compound has analgesic properties and can effectively reduce pain in animal models. Additionally, this compound has been studied for its potential anti-inflammatory effects.
Properties
IUPAC Name |
N-[(2S,3R)-2-ethenyloxolan-3-yl]-1-propylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-3-6-16-9-10(8-14-16)13(17)15-11-5-7-18-12(11)4-2/h4,8-9,11-12H,2-3,5-7H2,1H3,(H,15,17)/t11-,12+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKKLVLYCLYSPBZ-NEPJUHHUSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C(C=N1)C(=O)NC2CCOC2C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCN1C=C(C=N1)C(=O)N[C@@H]2CCO[C@H]2C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.